4-(5-Chloropyridin-2-yl)cyclohex-3-enecarboxylic acid

• CAS RN: 877213-10-0
• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 4-(5-chloropyridin-2-yl)cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C12H12ClNO2/c13-10-5-6-11(14-7-10)8-1-3-9(4-2-8)12(15)16/h1,5-7,9H,2-4H2,(H,15,16)
• InChI Key: NKOWNDZMJQWCCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CCC1C(=O)O)C2=NC=C(C=C2)Cl

Description

4-(5-Chloropyridin-2-yl)cyclohex-3-enecarboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(5-Chloropyridin-2-yl)cyclohex-3-enecarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-Chloropyridin-2-yl)cyclohex-3-enecarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-(5-chloropyridin-2-yl)-4-hydroxycyclohexanecarboxylic acid ethyl ester (1.6 g) and sulfuric acid (5 ml) is heated at 60° C. for 15 minutes. After addition of water (0.4 ml) the mixture is again heated at 60° C. for 20 minutes. The cooled reaction mixture was diluted with water and washed with dichloromethane. The aqueous phase was adjusted to pH 7 with sodium bicarbonate solution and extracted with dichloromethane. The organic phase was dried over sodium sulfate and concentrated. The product with the molecular weight of 237.69 (C12H12ClNO2); MS (ESI): 238 (M+H+) was obtained in this way.